Cas no 157610-19-0 (6-methyl-5H,10H-benzob1,6-naphthyridin-10-one)

• Product Name: 6-methyl-5H,10H-benzob1,6-naphthyridin-10-one
• CAS No: 157610-19-0
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• MDL: MFCD24596186
• CID: 4606899
• PubChem ID: 122156930
• Update Time: 2025-06-15

6-methyl-5H,10H-benzob1,6-naphthyridin-10-one Chemical and Physical Properties

Names and Identifiers

• Z2472860048
• 6-methyl-5H-benzo[b][1,6]naphthyridin-10-one
• 6-methyl-5H,10H-benzob1,6-naphthyridin-10-one

• MDL： MFCD24596186
• Inchi： 1S/C13H10N2O/c1-8-3-2-4-9-12(8)15-11-5-6-14-7-10(11)13(9)16/h2-7H,1H3,(H,15,16)
• InChI Key： XESGCZVTAMZXMQ-UHFFFAOYSA-N
• SMILES： O=C1C2C=NC=CC=2NC2C(C)=CC=CC=21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 292
• XLogP3: 2.3
• Topological Polar Surface Area: 42

Additional information on 6-methyl-5H,10H-benzob1,6-naphthyridin-10-one

Introduction to 6-methyl-5H,10H-benzob1,6-naphthyridin-10-one (CAS No. 157610-19-0) and Its Emerging Applications in Chemical Biology

6-methyl-5H,10H-benzob1,6-naphthyridin-10-one, identified by the chemical identifier CAS No. 157610-19-0, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and promising biological activities. This compound belongs to the benzobenzodiazepine class of molecules, characterized by a fused bicyclic system consisting of a benzene ring and a pyridine ring. The presence of a methyl substituent at the 6-position and the incorporation of two nitrogen atoms within the structure contribute to its distinct electronic and steric properties, making it a valuable scaffold for drug discovery and molecular research.

The benzob1,6-naphthyridin-10-one core structure of this compound exhibits remarkable stability and flexibility, which are critical attributes for pharmaceutical applications. The nitrogen-rich environment within the molecule facilitates interactions with biological targets such as enzymes and receptors, thereby enabling its utility in modulating various cellular processes. Recent studies have highlighted the potential of this scaffold in developing novel therapeutic agents, particularly in addressing challenges related to inflammation, neurodegeneration, and cancer.

In the realm of medicinal chemistry, 6-methyl-5H,10H-benzob1,6-naphthyridin-10-one has been explored as a lead compound for designing small-molecule inhibitors targeting key pathological pathways. For instance, preliminary computational studies suggest that this molecule may interact with ATP-binding sites of enzymes involved in metabolic disorders. The methyl group at the 6-position serves as a crucial pharmacophore, influencing both solubility and binding affinity. This feature has prompted researchers to investigate its potential as an adjuvant in combination therapies.

One of the most compelling aspects of CAS No. 157610-19-0 is its versatility in derivative synthesis. Chemists have leveraged its scaffold to create libraries of analogs with tailored biological activities. Functionalization at various positions on the benzob1,6-naphthyridinone core has led to compounds exhibiting enhanced potency and selectivity. These derivatives are being rigorously evaluated in preclinical models to assess their efficacy against a range of diseases. The results have been promising, particularly in contexts where traditional treatments have shown limitations.

The structural motif of benzob1,6-naphthyridin-10-one also finds relevance in materials science applications beyond pharmaceuticals. Its rigid framework and aromaticity make it an attractive candidate for designing organic semiconductors and light-emitting materials. Researchers have reported its incorporation into polymer matrices to enhance charge transport properties, demonstrating its potential in next-generation electronic devices.

From a synthetic chemistry perspective, CAS No. 157610-19-0 serves as an excellent intermediate for constructing more complex heterocyclic systems. The availability of this compound enables rapid screening programs aimed at identifying novel bioactive molecules. Advances in synthetic methodologies have further streamlined its preparation, allowing for scalable production suitable for both academic research and industrial applications.

The growing interest in 6-methyl-5H,10H-benzob1,6-naphthyridin-10-one is also reflected in the increasing number of patents filed around this scaffold. Industry leaders have recognized its potential as a platform for innovation, investing heavily in optimizing synthetic routes and exploring new therapeutic indications. Collaborative efforts between academia and industry are accelerating the translation of laboratory findings into clinical candidates.

Future directions for research on CAS No. 157610-19-0 include exploring its role in modulating immune responses and its interactions with cellular signaling pathways. The compound’s ability to cross cell membranes makes it an intriguing candidate for delivering bioactive payloads directly to target tissues. Additionally, computational modeling studies are underway to predict new derivatives with improved pharmacokinetic profiles.

In summary, 6-methyl-5H,10H-benzob1,6-naphthyridin-10-one (CAS No. 157610-19-0) represents a multifaceted compound with significant implications across chemical biology and materials science. Its unique structural features and demonstrated biological activities position it as a cornerstone molecule for future drug discovery initiatives. As research progresses，this compound is poised to play an increasingly pivotal role in addressing some of the most pressing challenges in medicine and technology.